Cas no 859463-45-9 (4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride
• CAS No: 859463-45-9
• MF: C₈H₁₆ClN₃S
• MW: 221.750739097595
• MDL: MFCD29907421
• CID: 5249326
• PubChem ID: 122360206
• Update Time: 2026-03-09

4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine, 2-amino-N,N-diethyl-, hydrochloride (1:1)
• 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride

• MDL： MFCD29907421
• Inchi： 1S/C8H15N3S.ClH/c1-3-11(4-2)5-7-6-12-8(9)10-7;/h6H,3-5H2,1-2H3,(H2,9,10);1H
• InChI Key： QFHDMSDYNBOJQP-UHFFFAOYSA-N
• SMILES： C(C1=CSC(N)=N1)N(CC)CC.Cl

Additional information on 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride

Comprehensive Overview of 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride (CAS No. 859463-45-9)

4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride (CAS No. 859463-45-9) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the diethylamino and amine functional groups enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents. Researchers and industry professionals frequently search for terms like "thiazole derivatives," "amine hydrochloride synthesis," and "CAS 859463-45-9 applications" to explore its potential uses.

In recent years, the demand for 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride has surged due to its role in drug discovery and medicinal chemistry. The compound's unique structure allows it to interact with biological targets, particularly in the design of antimicrobial and anti-inflammatory agents. With growing interest in personalized medicine and targeted drug delivery, this compound has garnered attention for its potential to address unmet medical needs. Searches for "thiazole-based drug candidates" and "amine hydrochloride in pharmaceuticals" reflect its relevance in cutting-edge research.

The synthesis of 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride involves multi-step organic reactions, including alkylation and amination processes. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability. Keywords like "HPLC analysis of thiazole compounds" and "NMR characterization of amine hydrochlorides" are frequently queried by chemists seeking to optimize its production.

Beyond pharmaceuticals, 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride is also explored in material science, particularly in the development of functional polymers and smart materials. Its ability to form stable complexes with metals makes it a candidate for catalysis and sensor technologies. As sustainability becomes a global priority, researchers are investigating its role in green chemistry initiatives, leading to increased searches for "eco-friendly thiazole derivatives" and "sustainable amine synthesis."

Quality control and regulatory compliance are paramount when working with 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride. Manufacturers and suppliers must adhere to stringent standards, such as GMP and ISO certifications, to ensure product consistency. FAQs like "How to store amine hydrochlorides?" and "What are the stability indicators for CAS 859463-45-9?" highlight the practical concerns of end-users. Proper storage conditions, typically in cool, dry environments, are essential to maintain its integrity.

In conclusion, 4-(diethylamino)methyl-1,3-thiazol-2-amine hydrochloride (CAS No. 859463-45-9) is a versatile compound with broad applications in pharmaceuticals, material science, and catalysis. Its unique chemical properties and growing relevance in research underscore its importance in modern chemistry. By addressing common search queries and integrating trending topics like "drug discovery innovations" and "sustainable chemical synthesis," this overview provides a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.